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Compound of Interest

Compound Name: Sodium 2-oxopentanoate

Cat. No.: B084938

Chemical Identity and Properties

Sodium 2-oxopentanoate, also known as sodium 2-ketovalerate, is the sodium salt of 2-
oxopentanoic acid.[1] It is an intermediate in the metabolism of amino acids.[2]

Chemical Structure

The chemical structure of sodium 2-oxopentanoate is characterized by a five-carbon chain

with a ketone group at the second carbon and a carboxylate group at the first carbon, which is
ionically bonded to a sodium ion.
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Simplified Metabolic Role of 2-Oxopentanoic Acid
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Experimental Workflow for Enzymatic Synthesis

4 N

Reaction Preparation

Prepare 1 mL reaction mixture:
- 100 mM K-phosphate buffer (pH 7.5)
- 50 mM D-amino acid
- 20 mM a-ketoglutarate
- 0.05 mM PLP

[Add purified D-AA'I)

- J

Reaction

Gncubate at 30°C for 1 min)

4 Quenching and Neutralization

(Add 1 mL 20% Trichloroacetic AcicD

y

Incubate on ice for 1 min

\
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Add 0.5 mL 4 M NaOH

Anavsis

(Analyze by UPLC]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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